Cas no 2138512-59-9 (6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]-)
6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]-
-
- Inchi: 1S/C14H22N2O2S/c1-11(2)19(17,18)16-9-3-4-13-10-12(7-8-15)5-6-14(13)16/h5-6,10-11H,3-4,7-9,15H2,1-2H3
- InChI Key: WSUDNAOHIFOZBY-UHFFFAOYSA-N
- SMILES: N1(S(C(C)C)(=O)=O)C2=C(C=C(CCN)C=C2)CCC1
6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768483-0.05g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 0.05g |
$1032.0 | 2025-02-22 | |
| Enamine | EN300-768483-0.1g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 0.1g |
$1081.0 | 2025-02-22 | |
| Enamine | EN300-768483-0.25g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 0.25g |
$1131.0 | 2025-02-22 | |
| Enamine | EN300-768483-0.5g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 0.5g |
$1180.0 | 2025-02-22 | |
| Enamine | EN300-768483-1.0g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 1.0g |
$1229.0 | 2025-02-22 | |
| Enamine | EN300-768483-2.5g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 2.5g |
$2408.0 | 2025-02-22 | |
| Enamine | EN300-768483-5.0g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 5.0g |
$3562.0 | 2025-02-22 | |
| Enamine | EN300-768483-10.0g |
2-[1-(propane-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethan-1-amine |
2138512-59-9 | 95.0% | 10.0g |
$5283.0 | 2025-02-22 |
6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]-
Exploring the Chemical Structure and Applications of 6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]- (CAS No. 2138512-59-9) in Modern Chemistry and Pharmaceutical Research
The compound CAS No. 2138512-59-9, formally known as 6-quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl-] is a structurally complex organic molecule that has garnered significant attention in contemporary chemical and pharmaceutical research. Its unique combination of a tetrahydroquinoline scaffold and a sulfonylated isopropyl group provides a versatile platform for functionalization and biological activity modulation. This compound belongs to the broader class of quinoline derivatives, which are well-established in medicinal chemistry due to their diverse pharmacological profiles.
The molecular framework of this compound features a six-membered quinoline ring system with hydrogenation at positions C(4)-C(7), forming a tetrahydroquinoline core. The presence of an ethanamine chain extending from the quinoline ring introduces additional reactivity sites for conjugation with various pharmacophores. The sulfonylation at position C(7)-N through an isopropyl bridge (tert-butyl group) enhances lipophilicity while maintaining hydrogen bonding capabilities—a critical factor in drug-receptor interactions. Recent studies have highlighted how such structural modifications can significantly influence bioavailability and metabolic stability.
In terms of synthetic methodology, the preparation of this compound typically involves multi-step organic transformations starting from substituted quinolines. A key synthetic route reported in recent literature employs palladium-catalyzed C-N bond formation to introduce the ethanamine moiety followed by selective sulfonylation using sulfonic acid derivatives. The choice of protecting groups during these transformations is critical to preserve the integrity of the tetrahydroquinoline ring system while enabling site-specific functionalization.
The physicochemical properties of this compound have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These studies reveal a melting point range of 78–80°C and solubility profiles that favor polar organic solvents like dimethyl sulfoxide (DMSO) or acetonitrile. The zwitterionic nature arising from the amine-sulfonamide combination contributes to its unique solution behavior and intermolecular interactions.
In pharmaceutical development contexts, compounds bearing similar structural motifs have demonstrated activity across multiple therapeutic areas including antimalarial agents and kinase inhibitors. The sulfonylated tetrahydroquinoline framework has shown particular promise in modulating enzyme activity through reversible covalent binding mechanisms. Recent publications from academic research groups have explored its potential as a lead structure for novel antifungal agents targeting specific pathogenic strains.
The application potential extends beyond direct therapeutic use into roles as synthetic intermediates in complex molecule construction. Researchers have successfully employed this scaffold in click chemistry approaches to build macrocyclic structures with enhanced drug-like properties. Additionally, its photochemical properties make it suitable for photoreactive probe development in bioconjugation applications.
In agrochemical research domains, analogs containing tetrahydroquinoline-sulfonamide linkages have been investigated for their herbicidal activity profiles. These compounds demonstrate selective inhibition mechanisms against specific plant metabolic pathways while maintaining low toxicity toward non-target organisms—a critical requirement for sustainable agricultural solutions.
Ongoing investigations continue to explore structure-property relationships within this chemical class through computational modeling techniques such as density functional theory (DFT) calculations. These studies help predict optimal substituent patterns that maximize biological potency while minimizing off-target effects—a crucial consideration in modern drug discovery pipelines.
The compound's compatibility with various formulation technologies further enhances its utility across different application areas. Researchers have successfully incorporated it into polymeric delivery systems that enable controlled release profiles tailored to specific therapeutic requirements. Surface modification techniques using this molecule have also shown promise in biomedical device coatings where anti-microbial properties are desirable.
In academic research settings, this compound serves as an important model system for studying reaction mechanisms involving heterocyclic sulfonamides. Its well-defined structure allows for systematic variation experiments that provide insights into structure-reactivity correlations—an essential aspect of mechanistic studies in organic chemistry education and research.
Eco-friendly synthesis approaches are being actively developed to improve the sustainability profile of this molecule's production process. Recent advances include solvent-free reaction conditions and biocatalytic methods that reduce energy consumption while maintaining high product purity standards—key considerations for green chemistry initiatives in industrial applications.
2138512-59-9 (6-Quinolineethanamine, 1,2,3,4-tetrahydro-1-[(1-methylethyl)sulfonyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)